5-Methyl-1,4-diphenyltetrazaborole

• CAS No.: 20534-05-8
• Molecular Formula: C13H13BN4
• Molecular Weight: 236.08 g/mol
• IUPAC Name: 5-methyl-1,4-diphenyltetrazaborole
• InChI: InChI=1S/C13H13BN4/c1-14-17(12-8-4-2-5-9-12)15-16-18(14)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key: XQVIZSMARUTOOA-UHFFFAOYSA-N
• Canonical SMILES: B1(N(N=NN1C2=CC=CC=C2)C3=CC=CC=C3)C

Description

5-Methyl-1,4-diphenyltetrazaborole is a boron-containing heterocyclic compound characterized by a tetrazole ring fused with a borole moiety. Its structure features a methyl group at the 5-position and phenyl substituents at the 1- and 4-positions. This unique arrangement confers distinct electronic and steric properties, making it a candidate for applications in materials science and catalysis. The boron atom in the tetrazaborole core enhances Lewis acidity, while the phenyl groups contribute to π-π stacking interactions and solubility in organic solvents .

Comparison with Similar Compounds

Structural and Electronic Comparisons

The following table summarizes key structural and electronic differences between 5-methyl-1,4-diphenyltetrazaborole and analogous heterocycles:

Compound Name	Core Structure	Substituents	Unique Properties
5-Methyl-1,4-diphenyltetrazaborole	Tetrazaborole	5-methyl, 1,4-diphenyl	High Lewis acidity, thermal stability
1,4-Diazepine	Diazepine	None (parent structure)	Basic scaffold for pharmaceuticals
7-Chloro-1,4-diazepine	Diazepine	7-chloro	Enhanced bioactivity (e.g., sedative)
2-Amino-1,4-benzodiazepine	Benzodiazepine	2-amino	Anxiolytic properties
5-Methoxy-6-methyl-6H-1,4-diazepine	Diazepine	5-methoxy, 6-methyl	Improved metabolic stability

Key Observations :

• Boron vs. Nitrogen Core : The tetrazaborole’s boron atom introduces stronger Lewis acidity compared to nitrogen-based heterocycles like diazepines, enabling catalytic applications in cross-coupling reactions .
• Substituent Effects : The methyl and phenyl groups in 5-methyl-1,4-diphenyltetrazaborole enhance steric bulk and thermal stability, contrasting with halogenated diazepines (e.g., 7-chloro-1,4-diazepine), where chlorine improves pharmacological potency .